Cas no 1040676-96-7 (N-(4-methoxyphenyl)-2-{3-[(4-methoxyphenyl)methyl]-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}acetamide)

N-(4-methoxyphenyl)-2-{3-[(4-methoxyphenyl)methyl]-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}acetamide structure

1040676-96-7 structure

Product Name:N-(4-methoxyphenyl)-2-{3-[(4-methoxyphenyl)methyl]-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}acetamide

CAS No:1040676-96-7

MF:C₂₈H₂₆N₄O₄

MW:482.530446529388

CID:5383924

PubChem ID:27371856

Update Time:2023-11-20

N-(4-methoxyphenyl)-2-{3-[(4-methoxyphenyl)methyl]-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}acetamide Chemical and Physical Properties

Names and Identifiers

- N-(4-methoxyphenyl)-2-[3-[(4-methoxyphenyl)methyl]-8-methyl-4-oxopyrimido[5,4-b]indol-5-yl]acetamide
- VU0614611-1
- 1040676-96-7
- 2-(3-(4-methoxybenzyl)-8-methyl-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)-N-(4-methoxyphenyl)acetamide
- F3382-3173
- N-(4-methoxyphenyl)-2-{3-[(4-methoxyphenyl)methyl]-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}acetamide
- AKOS021691775
- Inchi： 1S/C28H26N4O4/c1-18-4-13-24-23(14-18)26-27(32(24)16-25(33)30-20-7-11-22(36-3)12-8-20)28(34)31(17-29-26)15-19-5-9-21(35-2)10-6-19/h4-14,17H,15-16H2,1-3H3,(H,30,33)
- InChI Key： VVEMQMDHIXKFPI-UHFFFAOYSA-N
- SMILES： O=C1C2=C(C3C=C(C)C=CC=3N2CC(NC2C=CC(=CC=2)OC)=O)N=CN1CC1C=CC(=CC=1)OC

Computed Properties

Exact Mass: 482.19540532g/mol
Monoisotopic Mass: 482.19540532g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 36
Rotatable Bond Count: 7
Complexity: 805
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 85.2Å²

N-(4-methoxyphenyl)-2-{3-[(4-methoxyphenyl)methyl]-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3382-3173-2μmol	N-(4-methoxyphenyl)-2-{3-[(4-methoxyphenyl)methyl]-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}acetamide	1040676-96-7	90%+	2μl	$57.0	2023-04-26
Life Chemicals	F3382-3173-5μmol	N-(4-methoxyphenyl)-2-{3-[(4-methoxyphenyl)methyl]-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}acetamide	1040676-96-7	90%+	5μl	$63.0	2023-04-26
Life Chemicals	F3382-3173-10μmol	N-(4-methoxyphenyl)-2-{3-[(4-methoxyphenyl)methyl]-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}acetamide	1040676-96-7	90%+	10μl	$69.0	2023-04-26
Life Chemicals	F3382-3173-20μmol	N-(4-methoxyphenyl)-2-{3-[(4-methoxyphenyl)methyl]-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}acetamide	1040676-96-7	90%+	20μl	$79.0	2023-04-26
Life Chemicals	F3382-3173-1mg	N-(4-methoxyphenyl)-2-{3-[(4-methoxyphenyl)methyl]-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}acetamide	1040676-96-7	90%+	1mg	$54.0	2023-04-26
Life Chemicals	F3382-3173-2mg	N-(4-methoxyphenyl)-2-{3-[(4-methoxyphenyl)methyl]-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}acetamide	1040676-96-7	90%+	2mg	$59.0	2023-04-26
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Life Chemicals	F3382-3173-5mg	N-(4-methoxyphenyl)-2-{3-[(4-methoxyphenyl)methyl]-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}acetamide	1040676-96-7	90%+	5mg	$69.0	2023-04-26
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